28860-95-9; 38821-49-7; 882025-71-0

3-(3,4-Dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoic acid hydrate

• CAS RN:
• 28860-95-9; 38821-49-7; 882025-71-0

• Formula:
• C10H16N2O5

• InChI:
• InChI=1S/C10H14N2O4.H2O/c1-10(12-11,9(15)16)5-6-2-3-7(13)8(14)4-6;/h2-4,12-14H,5,11H2,1H3,(H,15,16);1H2

• InChIKey:
• QTAOMKOIBXZKND-UHFFFAOYSA-N

• 3-(3,4-Dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoic acid hydrate is a useful research compound. Its molecular formula is C10H16N2O5 and its molecular weight is 244.247. The purity is usually 95%.

3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoic acid hydrate

In Stock

• CAS RN:
• 882025-71-0

• Formula:
• C10H16N2O5

• InChI:
• InChI=1S/C10H14N2O4.H2O/c1-10(12-11,9(15)16)5-6-2-3-7(13)8(14)4-6;/h2-4,12-14H,5,11H2,1H3,(H,15,16);1H2

• InChIKey:
• QTAOMKOIBXZKND-UHFFFAOYSA-N

• 3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoic acid hydrate is a useful research compound. Its molecular formula is C10H16N2O5 and its molecular weight is 244.24 g/mol. The purity is usually 95%.

Carbidopa

In Stock

• CAS RN:
• 28860-95-9

• Formula:
• C10H14N2O4

• InChI:
• InChI=1S/C10H14N2O4/c1-10(12-11,9(15)16)5-6-2-3-7(13)8(14)4-6/h2-4,12-14H,5,11H2,1H3,(H,15,16)/t10-/m0/s1

• InChIKey:
• TZFNLOMSOLWIDK-JTQLQIEISA-N

• Carbidopa Anhydrous is the anhydrous, levorotatory isomer of a synthetic hydrazine derivative of the neurotransmitter dopamine. Carbidopa, a peripheral dopa decarboxylase inhibitor, is used as an adjunct with levodopa to prevent levodopa degradation to dopamine in extracerebral tissue, thereby decreasing the peripheral side effects of levodopa. Carbidopa does not penetrate the blood brain barrier;  therefore, it does not interfere with the central nervous system (CNS) metabolism of levodopa to the active neurotransmitter dopamine which, in high concentrations in the brain, has anti-parkinsonian effects.
  Carbidopa is also known as L-alpha-Methyldopahydrazine or Carbidopa, (R)-isomer. Carbidopa is considered a slightly soluble (in water), acidic compound. Carbidopa is a drug which is used for treatment of the symptoms of idiopathic parkinson's disease (paralysis agitans...

Carbidopa

In Stock

• CAS RN:
• 38821-49-7

• Formula:
• C10H14N2O4.H2O

• InChI:
• InChI=1S/C10H14N2O4.H2O/c1-10(12-11,9(15)16)5-6-2-3-7(13)8(14)4-6;/h2-4,12-14H,5,11H2,1H3,(H,15,16);1H2/t10-;/m0./s1

• InChIKey:
• QTAOMKOIBXZKND-PPHPATTJSA-N

• Carbidopa is a peripherally-restricted inhibitor of dopamine decarboxylase, the enzyme that converts L-DOPA to dopamine. Carbidopa (100 mg/kg) pretreatment in dog increases the plasma concentration of L-DOPA by 186% and prolongs the half-life in plasma by 48% and skeletal muscle extracellular fluid by 66%.2 Carbidopa also binds to and potentiates the activity of the aryl hydrocarbon receptor (AhR), which is a ligand-dependent transcription factor that mediates the toxicity of certain xenobiotics and polyaromatic hydrocarbons. It inhibits the proliferation of pancreatic cancer cells in vitro and tumor growth in vivo. Formulations containing carbidopa are used in combination with L-DOPA in the treatment of Parkinson’s disease to increase the amount of dopamine in the brain and reduce peripheral side effects associated with L-DOPA administration.
  This product is provided as...